Cas no 1537800-83-1 (4-(2-methylpentan-3-yl)aminopentan-1-ol)

• Product Name: 4-(2-methylpentan-3-yl)aminopentan-1-ol
• CAS No: 1537800-83-1
• MF: C₁₁H₂₅NO
• MW: 187.322303533554
• CID: 5170963
• PubChem ID: 75356518
• Update Time: 2025-08-03

4-(2-methylpentan-3-yl)aminopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 4-[(1-ethyl-2-methylpropyl)amino]-
• 4-(2-methylpentan-3-yl)aminopentan-1-ol

• Inchi： 1S/C11H25NO/c1-5-11(9(2)3)12-10(4)7-6-8-13/h9-13H,5-8H2,1-4H3
• InChI Key： CTEPMZRVSJGMJP-UHFFFAOYSA-N
• SMILES： C(O)CCC(NC(CC)C(C)C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 4-(2-methylpentan-3-yl)aminopentan-1-ol

Recent Advances in the Study of 1537800-83-1 and 4-(2-methylpentan-3-yl)aminopentan-1-ol in Chemical Biology and Pharmaceutical Research

The compound with the CAS number 1537800-83-1 and the specific product name 4-(2-methylpentan-3-yl)aminopentan-1-ol have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery and development, especially in targeting specific biological pathways. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of 1537800-83-1, a compound that has shown promise in modulating key enzymatic processes. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity. Concurrently, 4-(2-methylpentan-3-yl)aminopentan-1-ol has been investigated for its role as a potential intermediate in the synthesis of more complex bioactive molecules. Its unique structural features, including the presence of both amino and hydroxyl functional groups, make it a versatile building block in medicinal chemistry.

In vitro and in vivo studies have demonstrated that 1537800-83-1 exhibits significant inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory drugs. Furthermore, preliminary data indicate that 4-(2-methylpentan-3-yl)aminopentan-1-ol may enhance the bioavailability of co-administered drugs, possibly due to its ability to improve membrane permeability. This property is particularly valuable in the design of drug delivery systems aimed at overcoming biological barriers.

The mechanism of action of these compounds has been explored through molecular docking studies and kinetic assays. For 1537800-83-1, researchers have identified specific binding sites on target proteins, providing insights into its selectivity and potency. Similarly, the interaction of 4-(2-methylpentan-3-yl)aminopentan-1-ol with lipid bilayers has been studied using biophysical techniques, shedding light on its membrane-modulating properties. These mechanistic studies are crucial for optimizing the compounds' pharmacological profiles and minimizing off-target effects.

From a therapeutic perspective, the combination of 1537800-83-1 and 4-(2-methylpentan-3-yl)aminopentan-1-ol has shown synergistic effects in certain disease models. For instance, in neurodegenerative disorders, this combination has demonstrated neuroprotective properties by reducing oxidative stress and inflammation. Additionally, in cancer research, these compounds have been explored for their ability to sensitize tumor cells to conventional chemotherapy agents, potentially addressing the issue of drug resistance.

Despite these promising findings, challenges remain in the development of these compounds for clinical use. Issues such as metabolic stability, toxicity profiles, and large-scale synthesis need to be addressed in future studies. Current research efforts are focused on structural optimization to improve the compounds' drug-like properties while maintaining their biological activity. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into potential therapeutics.

In conclusion, the ongoing research on 1537800-83-1 and 4-(2-methylpentan-3-yl)aminopentan-1-ol represents an exciting frontier in chemical biology and drug discovery. The unique properties of these compounds offer multiple opportunities for therapeutic intervention across various disease areas. As research progresses, these molecules may serve as valuable tools for understanding complex biological processes and as starting points for the development of novel pharmaceutical agents. Continued investigation into their mechanisms and applications is warranted to fully realize their potential in addressing unmet medical needs.